Cas no 832110-97-1 (7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-)
![7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)- structure](https://www.kuujia.com/scimg/cas/832110-97-1x500.png)
832110-97-1 structure
Product name:7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-
7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)- Chemical and Physical Properties
Names and Identifiers
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- 7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-
- 4-(2-bromoethyl)-7-oxabicyclo[4.1.0]hepta-2,4-diene
- DTXSID70835447
- 832110-97-1
- 3-(2-Bromoethyl)-7-oxabicyclo[4.1.0]hepta-2,4-diene
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- Inchi: InChI=1S/C8H9BrO/c9-4-3-6-1-2-7-8(5-6)10-7/h1-2,5,7-8H,3-4H2
- InChI Key: KQYGIDPVXAABJJ-UHFFFAOYSA-N
- SMILES: C1=CC(=CC2C1O2)CCBr
Computed Properties
- Exact Mass: 199.98368g/mol
- Monoisotopic Mass: 199.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 12.5Ų
7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)- Related Literature
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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3. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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